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Compound of Interest

Compound Name: Isonaringin

Cat. No.: B3026744 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Isonaringin (Narirutin) is a flavanone-7-O-glycoside, an isomer of the more

commonly known naringin. It is found in various citrus fruits and is recognized for its potential

antioxidant, anti-inflammatory, and cardioprotective properties.[1] In phytochemical analysis,

the use of a well-characterized reference standard is critical for the accurate identification and

quantification of this compound in herbal extracts, dietary supplements, and pharmaceutical

formulations. This document provides detailed protocols and data for the use of isonaringin as

an analytical standard in various chromatographic and spectrophotometric techniques.

Physicochemical Properties of Isonaringin
A high-purity, well-characterized standard is the foundation of any quantitative analysis. The

key physicochemical properties of isonaringin are summarized below.
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Property Value Reference

Chemical Name

(RS)-5-Hydroxy-2-(4-

hydroxyphenyl)-4-oxo-3,4-

dihydro-2H-chromen-7-yl 6-O-

(alpha-L-rhamnopyranosyl)-

beta-D-glucopyranoside

[2][3]

Synonyms
Narirutin, Naringenin-7-

rutinoside
[1][3]

CAS Number
14259-46-2 (also listed as

108815-81-2)
[1][2][3]

Molecular Formula C₂₇H₃₂O₁₄ [1]

Molecular Weight 580.54 g/mol [1][3]

Appearance
Typically a solid, may be pale

yellow
[4]

Storage 2-8°C Refrigerator [3]

High-Performance Liquid Chromatography (HPLC)
for Quantification
HPLC is the most widely used technique for the precise separation and quantification of

flavonoids like isonaringin from complex matrices.[5]

Experimental Workflow for HPLC Analysis
The general workflow for quantifying isonaringin using HPLC involves sample preparation,

chromatographic separation, detection, and data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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